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Compound of Interest

Compound Name: 2,5-Dichlorobenzophenone

Cat. No.: B102398 Get Quote

This document provides a comprehensive overview of the health and safety handling

precautions for 2,5-Dichlorobenzophenone (CAS No: 16611-67-9). The information is

compiled from safety data sheets and chemical databases to ensure researchers, scientists,

and drug development professionals can implement appropriate safety measures.

Hazard Identification and Classification
2,5-Dichlorobenzophenone is classified as a hazardous substance according to the Globally

Harmonized System (GHS).[1][2][3][4] The primary hazards are associated with irritation to the

skin, eyes, and respiratory system.[2][3][4] Long-term exposure risks are not well-documented,

but structural similarities to other chlorinated aromatic compounds suggest caution regarding

potential bioaccumulation and organ toxicity.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin
irritation[1][2][5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2][5]
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[2]

[3][4] |

Signal Word: Warning[1][2]

Precautionary Statements (Selected):

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection).[3]

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing).

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[2][3]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,5-Dichlorobenzophenone is crucial

for safe handling and storage.

Table 2: Physicochemical Data
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Property Value

Molecular Formula C₁₃H₈Cl₂O[3]

Molecular Weight 251.11 g/mol [3]

Appearance White to off-white crystalline solid

Melting Point 87-88°C[3]

Boiling Point 369.9°C at 760 mmHg[3]

Flash Point 156.4°C[3]

Density 1.311 g/cm³[3]

Vapor Pressure 1.15 x 10⁻⁵ mmHg at 25°C[3]

| Solubility | Sparingly soluble in water |

Toxicological Information
While the substance is classified for its irritant properties, comprehensive quantitative

toxicological data is limited.

Table 3: Toxicological Data Summary
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Toxicity Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation (Category 2)[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)[1][2]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)
May cause respiratory irritation (Category 3)[2]

[3]

| Specific Target Organ Toxicity (Repeated Exposure) | No data available |

Experimental Protocols
The safety data sheets reviewed for this guide affirm the GHS classifications based on existing

data; however, they do not provide detailed methodologies for the underlying toxicological

experiments. Researchers should consult specialized toxicological databases for in-depth

study protocols.

Safe Handling and Exposure Control
A systematic approach is necessary to minimize exposure and ensure safety.
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1. Risk Assessment

2. Implement Control Measures

3. Standard Operating Procedures

4. Emergency Preparedness

Hazard Identification
(Skin/Eye/Respiratory Irritant)

Evaluate Exposure Potential
(Inhalation, Dermal Contact)

Engineering Controls
(Fume Hood, Local Exhaust)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Handling
(Avoid Dust Generation, Use Non-Sparking Tools)

Safe Storage
(Cool, Dry, Well-Ventilated, Tightly Closed)

Waste Disposal
(Follow Local Regulations)

First Aid Measures
(Eye Wash, Safety Shower)

Accidental Release
(Evacuate, Contain, Clean Up)

Click to download full resolution via product page

Caption: Workflow for the Safe Handling of 2,5-Dichlorobenzophenone.
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Engineering Controls:

Work in a well-ventilated area.[2] In an indoor workplace, use a local exhaust system or

ensure the process is sealed.[1]

Ensure safety showers and eyewash stations are readily accessible and their locations are

clearly marked.[1]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent

contact.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles with
side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[2]

Skin
Wear impervious, chemical-resistant clothing

and gloves (e.g., nitrile rubber).[2][3]

| Respiratory | If dust or aerosols are generated and exposure limits may be exceeded, use a

NIOSH/MSHA-approved full-face respirator with an appropriate particulate filter.[2][6] |

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[2]

Wash hands and face thoroughly after handling.[1]

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][2]

Keep away from incompatible substances such as strong oxidizing agents.[1]

Emergency Procedures
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First-Aid Measures: Immediate and appropriate first aid is critical in the event of an exposure.

Table 5: First-Aid Response Plan

Exposure Route Action

Inhalation

Remove the individual to fresh air. If
breathing is difficult, administer oxygen.
If symptoms persist, seek immediate
medical attention.[1][2][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[1][2][3]

Eye Contact

Rinse cautiously and thoroughly with water for

at least 15 minutes, holding the eyelids open.[2]

[3] Remove contact lenses if present and easy

to do.[1][2] Seek immediate medical attention

from an ophthalmologist.

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.[1][3] |

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray (fog), carbon dioxide (CO₂), dry chemical

powder, or alcohol-resistant foam.[1][2][3]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides (CO, CO₂) and hydrogen chloride gas.[1][6]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][2][3]

Accidental Release Measures:
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Personal Precautions: Evacuate non-essential personnel. Avoid breathing dust and prevent

contact with the substance.[2] Ensure adequate ventilation.[2]

Containment and Cleanup: Sweep up the spilled material carefully to avoid generating dust

and collect it in a suitable, sealed container for disposal.[1][6] Clean the affected area

thoroughly in accordance with environmental regulations.[1] Do not let the product enter

drains.

Disposal: Dispose of waste in accordance with all applicable regional, national, and local

laws and regulations.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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